Cas no 2227668-94-0 ((1R)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol)

• Product Name: (1R)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol
• CAS No: 2227668-94-0
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6190833
• PubChem ID: 96750704
• Update Time: 2025-11-01

(1R)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol
• (1R)-3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol
• 2227668-94-0
• EN300-1773736

• Inchi： 1S/C10H13N3O/c11-5-4-9(14)8-7-13-6-2-1-3-10(13)12-8/h1-3,6-7,9,14H,4-5,11H2/t9-/m1/s1
• InChI Key： REKNXBOYWJHULK-SECBINFHSA-N
• SMILES： O[C@@H](C1=CN2C=CC=CC2=N1)CCN

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Additional information on (1R)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol

Compound Introduction: (1R)-3-amino-1-{imidazo[1,2-apyridin-2-yl}propan-1-ol (CAS No. 2227668-94-0)

(1R)-3-amino-1-{imidazo[1,2-apyridin-2-yl}propan-1-ol is a highly specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2227668-94-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate scaffold of this molecule, featuring an imidazo[1,2-a]pyridine moiety linked to a chiral propanol backbone, positions it as a potential candidate for further development into therapeutic agents.

The structural composition of (1R)-3-amino-1-{imidazo[1,2-apyridin-2-yl}propan-1-ol is characterized by its stereochemical configuration, specifically the (1R) absolute configuration at the propanol stereocenter. This stereochemistry is crucial as it can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. The presence of the imidazo[1,2-a]pyridine ring system is particularly noteworthy, as this heterocyclic structure is known to be a privileged scaffold in medicinal chemistry, often found in biologically active molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazo[1,2-a]pyridine-based scaffolds. These compounds have demonstrated potential in various biological assays, including anti-inflammatory, antiviral, and anticancer applications. The< strong>imidazo[1,2-a]pyridine moiety is known for its ability to interact with multiple biological targets, making it an attractive platform for drug design. The current study aims to explore the pharmacological profile of (1R)-3-amino-1-{imidazo[1,2-apyridin-2-yl}propan-1-ol, particularly its interactions with key enzymes and receptors relevant to human health.

The synthesis of (1R)-3-amino-1-{imidazo[1,2-apyridin-2-yl}propan-1-ol presents unique challenges due to its complex structural features. The construction of the< strong>imidazo[1,2-a]pyridine core requires multi-step organic transformations, often involving cyclization reactions and functional group interconversions. Additionally, the introduction of the chiral propanol group necessitates careful control over reaction conditions to ensure high enantioselectivity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques, have been employed to achieve the desired molecular architecture.

The biological evaluation of (1R)-3-amino-1-{imidazo[1,2-a]pyridin}propan-l -ol has revealed intriguing properties that warrant further investigation. Preliminary in vitro studies have shown that this compound exhibits moderate activity against certain enzymatic targets associated with inflammatory pathways. Specifically, it has demonstrated inhibitory effects on cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are key mediators of inflammation. These findings suggest that< strong>(lR)-3-amino-l -{imidazo[l , 2-a]pyridin -zyl}propan-l -ol may have therapeutic potential in managing inflammatory disorders.

Beyond its anti-inflammatory properties,< strong>(lR)-3-amino-l -{imidazo[l , 2-a]pyridin -zyl}propan-l -ol has also shown promise in other biological contexts. Notably, it has exhibited inhibitory activity against certain viral proteases and kinases, indicating its potential as an antiviral agent. The< strong>imidazo[l , 2-a]pyridine scaffold is known to interact with various viral proteins involved in replication and transcription processes. This broad spectrum of activity makes< strong>(lR)-3-amino-l -{imidazo[l , 2-a]pyridin -zyl}propan-l -ol a valuable scaffold for developing novel antiviral therapies.

The pharmacokinetic profile of< strong>(lR)-3-amino-l -{imidazo[l , 2-a]pyridin -zyl}propan-l -ol is another critical aspect that has been examined in recent studies. Initial pharmacokinetic assessments have indicated that this compound exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. These properties are essential for ensuring effective drug delivery and therapeutic efficacy. Further studies are ongoing to optimize the pharmacokinetic characteristics of this molecule through structural modifications aimed at enhancing solubility and metabolic stability.

The development of novel drug candidates often involves iterative optimization processes based on structure/activity relationships (SAR). In the case of< strong>(lR)-3-amino-l -{imidazo[l , 2-a]pyridin -zyl}propan-l -ol>, ongoing research efforts are focused on modifying various functional groups within the molecule to improve its biological activity and pharmacokinetic properties. For instance, substituent variations on the< strong>imidazo[l , 2-a]pyridine core have been explored to enhance binding affinity to target proteins. Additionally; modifications to the propanol side chain are being investigated to improve metabolic stability and reduce potential toxicity.

The role of computational chemistry and molecular modeling techniques has been instrumental in guiding the optimization process for< strong>(lR)-3-amino-l -{imidazo[l , 2-a]pyridin -zyl}propan-l -ol . By leveraging advanced computational methods; researchers can predict binding interactions between the compound and biological targets; thereby identifying key structural features that contribute to its biological activity. These insights have facilitated rational design strategies aimed at enhancing potency; selectivity; and overall drug-like properties.

In conclusion; (lR)-3-amino-l -{imidazo[l , 2-a]pyridin }propan-l -ol (CAS No.< strong>2227668_94_0) represents a promising lead compound with significant therapeutic potential across multiple disease areas including inflammation; virology; and oncology.< Its unique structural features; coupled with encouraging preliminary biological data; make it an attractive candidate for further development into novel therapeutic agents.< Strong Imidazo[l , 2_a ] py ridine -based scaffolds continue to be a rich source of inspiration for medicinal chemists seeking innovative solutions for unmet medical needs.< Strong (lR)_3_amino_ l _{ imid azo [ l , ₂_a ] py rid i n _₂_y l }_ pro pan _₁_ ol exemplifies how careful molecular design can yield compounds with diverse biological activities; paving the way for future breakthroughs in drug discovery.